Cas no 808172-24-9 (2-Azetidineethanol, (2S)-)

• Product Name: 2-Azetidineethanol, (2S)-
• CAS No: 808172-24-9
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19225853
• CID: 4196262
• PubChem ID: 55299555
• Update Time: 2025-05-20

2-Azetidineethanol, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidineethanol, (2S)-
• (S)-2-Azetidin-2-yl-ethanol
• (S)-2-(Azetidin-2-yl)ethan-1-ol
• 808172-24-9
• 2-[(2S)-azetidin-2-yl]ethanol
• 2-[(2S)-azetidin-2-yl]ethan-1-ol
• CS-0128509
• AKOS006378061

• MDL： MFCD19225853
• Inchi： 1S/C5H11NO/c7-4-2-5-1-3-6-5/h5-7H,1-4H2/t5-/m0/s1
• InChI Key： MKXFHIPYFJSPKX-YFKPBYRVSA-N
• SMILES： N1CC[C@H]1CCO

Computed Properties

• Exact Mass: 101.084063974Da
• Monoisotopic Mass: 101.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Azetidineethanol, (2S)-

Professional Introduction to 2-Azetidineethanol, (2S) (CAS No. 808172-24-9)

2-Azetidineethanol, (2S) (CAS No. 808172-24-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique azetidine ring structure and chiral (S)-configuration, exhibits a range of potential applications in drug development and molecular research. The azetidine moiety, a five-membered heterocyclic amine, contributes to the compound's distinct chemical properties, making it a valuable building block for synthesizing more complex molecules.

The synthesis of 2-Azetidineethanol, (2S) involves precise stereochemical control to achieve the desired (S)-enantiomer. This process often requires advanced catalytic methods and chiral auxiliaries to ensure high enantiomeric purity. The importance of enantiopurity in pharmaceuticals cannot be overstated, as the biological activity of many drugs is highly dependent on their stereochemical configuration. In recent years, there has been a growing emphasis on green chemistry principles in the synthesis of such compounds, leading to the development of more sustainable and efficient methodologies.

Recent research has highlighted the utility of 2-Azetidineethanol, (2S) in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor in the synthesis of bioactive molecules targeting neurological disorders. The azetidine ring is known for its ability to mimic natural amino acid structures, which has led to investigations into its role as a pharmacophore in drug design. Additionally, the compound's chiral center offers opportunities for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, 2-Azetidineethanol, (2S) has been explored for its role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that interact selectively with specific enzymatic targets, researchers can develop treatments for a wide range of diseases. The unique structural features of 2-Azetidineethanol, (2S) make it an attractive candidate for such applications, particularly in the inhibition or activation of key enzymes involved in disease pathways.

The chemical properties of 2-Azetidineethanol, (2S) also make it a valuable tool in academic research. Its reactivity and stability under various conditions allow chemists to investigate fundamental principles of organic chemistry and molecular recognition. For example, studies have examined how modifications to the azetidine ring affect the compound's interactions with biological targets. These insights are crucial for understanding drug-receptor binding mechanisms and for designing more effective therapeutic agents.

Advances in computational chemistry have further enhanced the study of 2-Azetidineethanol, (2S) by enabling detailed molecular modeling and simulations. These computational approaches allow researchers to predict the behavior of the compound under different conditions without the need for extensive experimental work. This integration of computational methods with traditional synthetic chemistry has accelerated the discovery and optimization process for novel compounds like 2-Azetidineethanol, (2S).

The pharmaceutical industry continues to invest in research related to 2-Azetidineethanol, (2S) due to its promising applications. Companies are exploring its potential use in developing treatments for conditions such as cancer, inflammation, and infectious diseases. The compound's versatility as a building block for more complex molecules makes it particularly attractive for drug discovery programs aimed at addressing unmet medical needs.

Moreover, the environmental impact of synthesizing 2-Azetidineethanol, (2S) has been a focus of recent studies. Researchers are seeking ways to minimize waste and reduce energy consumption during production processes. This aligns with global efforts to promote sustainable chemistry practices that are both economically viable and environmentally friendly. Such initiatives are essential for ensuring that pharmaceutical development remains sustainable over the long term.

In conclusion, 2-Azetidineethanol,(CAS No.:808172-24-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and stereochemical properties make it a valuable asset for chemists working on innovative therapeutics. As research continues to uncover new applications for this compound, 2-Azetidineethanol,(CAS No.:808172-24-9) is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.